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Compound of Interest

Compound Name: Boc-Glycine-13C

Cat. No.: B1602286

For researchers and professionals in the fast-paced world of drug development, ensuring
laboratory safety and proper chemical handling is paramount. This guide provides a
comprehensive, step-by-step procedure for the safe disposal of Boc-Glycine-13C, a stable
isotope-labeled amino acid. Adherence to these guidelines will help maintain a safe laboratory
environment and ensure compliance with waste disposal regulations.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to handle Boc-Glycine-13C with care.
While generally not classified as a hazardous substance, proper personal protective equipment
(PPE) is essential to minimize exposure and prevent contamination.

Personal Protective Equipment (PPE) and Safety Measures:
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Category

Requirement

Rationale

Eye Protection

Chemical safety goggles or

glasses.[1][2]

To prevent eye irritation from

dust particles.[1]

Hand Protection

Protective gloves.[1][2]

To prevent skin contact.

Respiratory Protection

Use in a well-ventilated area. If
dust is generated, wear a
NIOSH-approved respirator
(e.g., N95 dust mask).

To avoid inhalation of dust
which may cause respiratory

tract irritation.

Body Protection

Wear suitable protective
clothing to minimize skin

contact.

To prevent contamination of

personal clothing.

Hygiene

Wash hands thoroughly after
handling. Do not eat, drink, or

smoke in the work area.

To prevent accidental

ingestion.

Step-by-Step Disposal Protocol

The disposal of Boc-Glycine-13C must comply with all applicable local, state, and federal

regulations. Chemical waste generators are responsible for the correct classification of the

waste.

Step 1: Waste Identification and Collection

o Carefully collect all waste material, including unused product and contaminated

consumables (e.g., weigh paper, gloves), into a designated, properly labeled, and sealed

container.

» Avoid generating dust during the collection process.

« If cleaning up a spill, gently sweep or shovel the solid material into the container.

Step 2: Waste Labeling

o Clearly label the waste container with the full chemical name: "Boc-Glycine-13C".
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« Indicate the nature of the waste (e.g., "Solid Chemical Waste," "Non-hazardous Chemical

Waste").

Step 3: Waste Storage

o Store the sealed waste container in a cool, dry, and well-ventilated area.

o Keep the container away from incompatible materials, such as strong oxidizing agents and

acids.

Step 4: Professional Disposal

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed

chemical waste disposal contractor to arrange for the pickup and proper disposal of the

waste.

» Provide the waste manifest with the accurate chemical name and quantity.

e The preferred method of disposal is typically through an authorized incinerator, which may

be equipped with an afterburner and scrubber.

e Under no circumstances should Boc-Glycine-13C be disposed of down the drain or in regular

trash.

Chemical and Physical Properties

The following table summarizes key quantitative data for Boc-Glycine. Note that the 3C isotope

is not expected to significantly alter these properties.

Property Value

Appearance White Powder Solid
Odor Odorless

Melting Point 86-89°C

Solubility Water soluble
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Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Boc-

Glycine-3C.
T ———

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

'

Collect Waste in a
Designated, Sealed Container

i

Label Container with
'‘Boc-Glycine-13C' and
'Non-hazardous Chemical Waste'

'

Store in a Cool, Dry,
Well-Ventilated Area
Away from Incompatibles

i

Contact Institutional EHS
or Licensed Waste Disposal Contractor

i

Arrange for Waste Pickup
and Provide Manifest

End: Proper Disposal
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Decision workflow for the safe disposal of Boc-Glycine-13C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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